Isobutyl Isocyanate
Isobutyl Isocyanate
Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
1873-29-6
VCID:
VC0046091
InChI:
InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3
SMILES:
CC(C)CN=C=O
Molecular Formula:
C5H9NO
Molecular Weight:
99.13 g/mol
Isobutyl Isocyanate
CAS No.: 1873-29-6
Reference Standards
VCID: VC0046091
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol
| CAS No. | 1873-29-6 |
|---|---|
| Product Name | Isobutyl Isocyanate |
| Molecular Formula | C5H9NO |
| Molecular Weight | 99.13 g/mol |
| IUPAC Name | 1-isocyanato-2-methylpropane |
| Standard InChI | InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3 |
| Standard InChIKey | NNZVKALEGZPYKL-UHFFFAOYSA-N |
| SMILES | CC(C)CN=C=O |
| Canonical SMILES | CC(C)CN=C=O |
| Boiling Point | 106.0 °C |
| Physical Description | Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals. |
| Description | Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals. |
| Synonyms | 1-Isocyanato-2-methylpropane; Isocyanic Acid Isobutyl Ester; |
| PubChem Compound | 61281 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume